Cas no 501-20-2 (Phenol,2-methoxy-5-(1-propen-1-yl)-)

• Product name: Phenol,2-methoxy-5-(1-propen-1-yl)-
• CAS No: 501-20-2
• MF: C₁₀H₁₂O₂
• MW: 164.20108
• CID: 367668
• PubChem ID: 1781947

Phenol,2-methoxy-5-(1-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-methoxy-5-(1-propen-1-yl)-
• 2-methoxy-5-(1-propenyl)phenol
• 2-methoxy-5-[(E)-prop-1-enyl]phenol
• 2-methoxy-5-(prop-1-en-1-yl)phenol
• 2-methoxy-5-[(1E)-prop-1-en-1-yl]phenol
• Phenol, 2-methoxy-5-(1-propenyl)-
• 501-20-2
• LHJZSWVADJCBNI-ONEGZZNKSA-N
• AKOS022504944
• Isochavibetol
• Phenol, 2-methoxy-5-(1-propenyl)-, (E)-
• 2-Methoxy-5-(1E)-1-propen-1-yl
• 2-Methoxy-5-[(E)-1-propenyl]phenol
• 2-Methoxy-5-[(1E)-1-propenyl]phenol #
• J6ECE44D0E
• trans-m-Propenyl guaiacol
• 2-methoxy-5-prop-1-enylphenol
• UNII-J6ECE44D0E
• Phenol, 2-methoxy-5-(1E)-1-propenyl-
• (E)-2-Methoxy-5-(prop-1-en-1-yl)phenol
• PHENOL, 2-METHOXY-5-PROPENYL-
• PHENOL, 2-METHOXY-5-(1-PROPEN-1-YL)-
• Q27281269
• EINECS 207-920-3
• 19784-98-6
• 2-METHOXY-5-PROPENYLPHENOL
• Phenol, 2-methoxy-5-propenyl-, (E)-
• SCHEMBL1682625
• DTXSID90862058
• AKOS030228164
• NS00043087

• Inchi： InChI=1S/C10H12O2/c1-3-4-8-5-6-10(12-2)9(11)7-8/h3-7,11H,1-2H3/b4-3+
• InChI Key： LHJZSWVADJCBNI-ONEGZZNKSA-N
• SMILES： CC=CC1=CC(=C(C=C1)OC)O

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.074
• Boiling Point: 298.8°Cat760mmHg
• Flash Point: 163.2°C
• Refractive Index: 1.577
• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols